Cas no 262295-60-3 (Benzonitrile, 2-chloro-4-[(2R,5S)-2,5-dimethyl-1-piperazinyl]-, rel-)

Benzonitrile, 2-chloro-4-[(2R,5S)-2,5-dimethyl-1-piperazinyl]-, rel-, is a chiral benzonitrile derivative featuring a substituted piperazine ring. Its stereospecific structure, with defined (2R,5S) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The chloro and dimethylpiperazinyl substituents enhance its reactivity, enabling selective modifications for complex molecule construction. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its potential as a ligand or scaffold. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Its stability under standard conditions further facilitates handling and storage.

Benzonitrile, 2-chloro-4-[(2R,5S)-2,5-dimethyl-1-piperazinyl]-, rel- structure

262295-60-3 structure

Product Name:Benzonitrile, 2-chloro-4-[(2R,5S)-2,5-dimethyl-1-piperazinyl]-, rel-

CAS No:262295-60-3

MF:C₁₃H₁₆ClN₃

MW:249.739241600037

MDL:MFCD12761577

CID:3924445

PubChem ID:68691255

Update Time:2025-05-19

Benzonitrile, 2-chloro-4-[(2R,5S)-2,5-dimethyl-1-piperazinyl]-, rel- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 2-chloro-4-[(2R,5S)-2,5-dimethyl-1-piperazinyl]-, rel-
- A1-41118
- 648423-68-1
- Benzonitrile, 2-chloro-4-[(2S,5R)-2,5-dimethyl-1-piperazinyl]-
- YCQNSAKOFYYABG-ZJUUUORDSA-N
- Rel-2-chloro-4-((2S,5R)-2,5-dimethylpiperazin-1-yl)benzonitrile
- 2-chloro-4-[(2S,5R)-2,5-dimethylpiperazin-1-yl]benzonitrile
- DTXSID80738839
- 2-chloro-4-(2(s),5(r)-dimethylpiperazin-1-yl)benzonitrile
- SCHEMBL3560395
- 2-Chloro-4-((2S,5R)-2,5-dimethylpiperazin-1-yl)benzonitrile
- 262295-60-3
- MDL： MFCD12761577
- Inchi： 1S/C13H16ClN3/c1-9-8-17(10(2)7-16-9)12-4-3-11(6-15)13(14)5-12/h3-5,9-10,16H,7-8H2,1-2H3/t9-,10+/m1/s1
- InChI Key： YCQNSAKOFYYABG-ZJUUUORDSA-N
- SMILES： ClC1=C(C#N)C=CC(=C1)N1C[C@@H](C)NC[C@@H]1C

Computed Properties

Exact Mass: 249.1032752Da
Monoisotopic Mass: 249.1032752Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 39.1Å²

Benzonitrile, 2-chloro-4-[(2R,5S)-2,5-dimethyl-1-piperazinyl]-, rel- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	235976-1g	2-Chloro-4-((2S,5R)-2,5-dimethylpiperazin-1-yl)benzonitrile, 95%	262295-60-3	95%	1g	$1403.00	2023-09-11
Matrix Scientific	235976-2.500g	2-Chloro-4-((2S,5R)-2,5-dimethylpiperazin-1-yl)benzonitrile, 95%	262295-60-3	95%	2.500g	$2310.00	2023-09-11

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Additional information on Benzonitrile, 2-chloro-4-[(2R,5S)-2,5-dimethyl-1-piperazinyl]-, rel-

Recent Advances in the Study of Benzonitrile, 2-chloro-4-[(2R,5S)-2,5-dimethyl-1-piperazinyl]-, rel- (CAS: 262295-60-3)

The compound Benzonitrile, 2-chloro-4-[(2R,5S)-2,5-dimethyl-1-piperazinyl]-, rel- (CAS: 262295-60-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine backbone and chloro-substituted benzonitrile moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the optimization of the synthetic route for 262295-60-3. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved stereoselective synthesis method, achieving higher yields and purity. The researchers utilized chiral auxiliaries to control the stereochemistry at the 2,5-dimethylpiperazine moiety, which is critical for the compound's biological activity. This advancement is expected to facilitate further pharmacological studies and scale-up production for preclinical testing.

Pharmacological investigations have revealed that 262295-60-3 exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro studies using cell-based assays showed that the compound has a high affinity for serotonin and dopamine receptors, suggesting potential applications in central nervous system (CNS) disorders. Notably, its selectivity profile appears to be superior to existing analogs, reducing the likelihood of off-target effects. These findings were corroborated by molecular docking studies, which highlighted the compound's unique binding interactions with receptor subtypes.

In addition to its CNS activity, recent preclinical studies have explored the anticancer potential of 262295-60-3. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines through the inhibition of key signaling pathways. The researchers observed dose-dependent cytotoxicity in vitro, with minimal effects on normal cells, indicating a favorable therapeutic window. Further mechanistic studies are underway to elucidate the precise molecular targets involved.

Despite these promising findings, challenges remain in the development of 262295-60-3 as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, the toxicity profile in animal models is currently under investigation to ensure safety before progressing to clinical trials.

In conclusion, Benzonitrile, 2-chloro-4-[(2R,5S)-2,5-dimethyl-1-piperazinyl]-, rel- (CAS: 262295-60-3) represents a promising candidate for multiple therapeutic areas, including CNS disorders and oncology. Ongoing research aims to address the current limitations and fully exploit its pharmacological potential. The compound's unique structural features and biological activities make it a valuable subject for future studies in chemical biology and drug discovery.